Cas no 66703-69-3 (1,3-Dichloro-2-(chloromethyl)propane)

1,3-Dichloro-2-(chloromethyl)propane structure
66703-69-3 structure
Product Name:1,3-Dichloro-2-(chloromethyl)propane
CAS No:66703-69-3
MF:C4H7Cl3
MW:161.45737862587
CID:2796314
Update Time:2023-08-07

1,3-Dichloro-2-(chloromethyl)propane Chemical and Physical Properties

Names and Identifiers

    • 1,3-Dichloro-2-(chloromethyl)propane
    • 1,1,1-trichloromethyl-methane
    • 1,3-dichloro-2-chloromethylpropane
    • Inchi: 1S/C4H7Cl3/c5-1-4(2-6)3-7/h4H,1-3H2
    • InChI Key: KLEPBQWRIKLQQM-UHFFFAOYSA-N
    • SMILES: ClCC(CCl)CCl

Computed Properties

  • Exact Mass: 159.961333 g/mol
  • Monoisotopic Mass: 159.961333 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 3
  • Complexity: 28.4
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 161.45
  • XLogP3: 2.3
  • Topological Polar Surface Area: 0
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